Cas no 55251-32-6 (Methanesulfonamide, 1,1,1-trifluoro-N-[2-(2-phenylethyl)phenyl]-)

Methanesulfonamide, 1,1,1-trifluoro-N-[2-(2-phenylethyl)phenyl]- structure
55251-32-6 structure
Product Name:Methanesulfonamide, 1,1,1-trifluoro-N-[2-(2-phenylethyl)phenyl]-
CAS No:55251-32-6
MF:C15H14F3NO2S
MW:329.337373256683
CID:352437
PubChem ID:71364260
Update Time:2025-04-19

Methanesulfonamide, 1,1,1-trifluoro-N-[2-(2-phenylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonamide, 1,1,1-trifluoro-N-[2-(2-phenylethyl)phenyl]-
    • 1,1,1-trifluoro-N-[2-(2-phenylethyl)phenyl]methanesulfonamide
    • 55251-32-6
    • DTXSID10787739
    • Inchi: 1S/C15H14F3NO2S/c16-15(17,18)22(20,21)19-14-9-5-4-8-13(14)11-10-12-6-2-1-3-7-12/h1-9,19H,10-11H2
    • InChI Key: JOUUHKDLJKJCGS-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(NC1C=CC=CC=1CCC1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 329.06982
  • Monoisotopic Mass: 329.06973435g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 439
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 54.6Ų

Experimental Properties

  • PSA: 46.17
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